Cas no 76981-88-9 (ethyl 2-(2-chloroacetamido)-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxylate)

• Product Name: ethyl 2-(2-chloroacetamido)-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxylate
• CAS No: 76981-88-9
• MF: C₁₄H₁₈ClNO₃S
• MW: 315.815621852875
• MDL: MFCD00782616
• CID: 562585
• PubChem ID: 3472895
• Update Time: 2025-07-02

ethyl 2-(2-chloroacetamido)-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4H-Cyclohepta[b]thiophene-3-carboxylicacid, 2-[(2-chloroacetyl)amino]-5,6,7,8-tetrahydro-, ethyl ester
• 4H-Cyclohepta[b]thiophene-3-carboxylicacid, 2-[(2-chloroacetyl)amino]-5,6,7,8-tetrahydro-, eth...
• ethyl 2-[(2-chloroacetyl)amino]-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate
• ETHYL 2-[(CHLOROACETYL)AMINO]-5,6,7,8-TETRAHYDRO-4H-CYCLOHEPTA[B]THIOPHENE-3-CARBOXYLATE
• F0745-0359
• ethyl 2-(2-chloroacetamido)-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxylate
• VS-01899
• ethyl 2-(2-chloroacetamido)-4H,5H,6H,7H,8H-cyclohepta[b]thiophene-3-carboxylate
• EN300-45882
• ethyl 2-(2-chloroacetamido)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate
• 76981-88-9
• DTXSID10392802
• AKOS000266835
• FT-0641628
• ethyl2-(2-chloroacetamido)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate
• MFCD00782616
• UPCMLD0ENAT0513-7211:001
• 2-(2-CHLORO-ACETYLAMINO)-5,6,7,8-TETRAHYDRO-4H-CYCLOHEPTA[B]THIOPHENE-3-CARBOXYLIC ACID ETHYL ESTER
• Z56883763
• BBL008384
• DB-056163
• ALBB-002327
• STK282008

• MDL： MFCD00782616
• Inchi： 1S/C14H18ClNO3S/c1-2-19-14(18)12-9-6-4-3-5-7-10(9)20-13(12)16-11(17)8-15/h2-8H2,1H3,(H,16,17)
• InChI Key： BPXRKUOHWSBUQS-UHFFFAOYSA-N
• SMILES： ClCC(NC1=C(C(=O)OCC)C2=C(CCCCC2)S1)=O

Computed Properties

• Exact Mass: 315.07000
• Monoisotopic Mass: 315.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• Density: 1.303
• Boiling Point: 528.1°C at 760 mmHg
• Flash Point: 273.2°C
• Refractive Index: 1.588
• PSA: 83.64000
• LogP: 3.44400

ethyl 2-(2-chloroacetamido)-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxylate Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Cycloheptathiophenes

Additional information on ethyl 2-(2-chloroacetamido)-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxylate

Recent Advances in the Study of Ethyl 2-(2-chloroacetamido)-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxylate (CAS: 76981-88-9)

The compound ethyl 2-(2-chloroacetamido)-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxylate (CAS: 76981-88-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the unique structural features of ethyl 2-(2-chloroacetamido)-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxylate, which make it a promising candidate for further investigation. The compound's cycloheptabthiophene core, coupled with the chloroacetamido and ester functional groups, provides a versatile scaffold for chemical modifications and interactions with biological targets. Researchers have explored its potential as a precursor for the synthesis of novel heterocyclic compounds with enhanced pharmacological properties.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the compound's inhibitory effects on specific enzyme targets involved in inflammatory pathways. The results demonstrated moderate to strong inhibition of key enzymes, suggesting its potential as an anti-inflammatory agent. Further in vitro and in vivo studies are underway to validate these findings and explore the compound's mechanism of action in greater detail.

Another recent development involves the use of ethyl 2-(2-chloroacetamido)-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxylate as a building block for the synthesis of more complex molecules with potential anticancer activity. Preliminary screening results indicate that derivatives of this compound exhibit selective cytotoxicity against certain cancer cell lines, particularly those associated with solid tumors. These findings have prompted further structure-activity relationship studies to optimize the compound's efficacy and reduce potential side effects.

The compound's pharmacokinetic properties have also been a subject of recent investigation. Studies have focused on improving its bioavailability and metabolic stability through various formulation approaches. Researchers have reported promising results with prodrug strategies and nanoparticle-based delivery systems, which could enhance the compound's therapeutic potential in clinical applications.

From a synthetic chemistry perspective, recent advances have been made in optimizing the production of ethyl 2-(2-chloroacetamido)-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxylate. New catalytic methods have been developed to improve yield and purity while reducing environmental impact. These developments are particularly important as they facilitate larger-scale production for further biological evaluation and potential commercialization.

Looking ahead, researchers anticipate that ethyl 2-(2-chloroacetamido)-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxylate and its derivatives may find applications beyond their current investigational uses. The compound's unique structural features and demonstrated biological activities position it as a valuable tool for drug discovery and a potential lead compound for the development of new therapeutic agents targeting various diseases.